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Compound of Interest

Compound Name: TMC647055 Choline salt

Cat. No.: B10800343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TMC647055 is an investigational antiviral compound that has demonstrated potent and

selective inhibition of the Hepatitis C Virus (HCV) NS5B polymerase, a key enzyme in viral

replication.[1][2] As a non-nucleoside inhibitor, TMC647055 binds to an allosteric site on the

NS5B enzyme, disrupting its function and halting viral RNA synthesis.[3][4][5] The choline salt

form of TMC647055 is often utilized in research settings. Accurate and consistent preparation

of stock solutions is paramount for obtaining reliable and reproducible results in preclinical

studies. This document provides a detailed protocol for the preparation, storage, and handling

of TMC647055 Choline salt stock solutions for use in various research applications.

Data Presentation
A summary of the essential quantitative data for TMC647055 Choline salt is presented in the

table below for easy reference.
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Property Value Reference

Molecular Formula C37H53N5O8S [6]

Molecular Weight 727.91 g/mol [6]

Appearance White to off-white solid [6]

Solubility in DMSO ≥ 62.5 mg/mL (≥ 85.86 mM) [6]

EC50 in cell culture 82 nM (in cellular HCV assays) [6]

Storage of Solid
4°C, sealed, away from

moisture
[6]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month (in DMSO)
[6]

Experimental Protocols
This section outlines the detailed methodology for preparing a stock solution of TMC647055
Choline salt.

Materials and Equipment
TMC647055 Choline salt (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or light-protecting microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Pipettors and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Protocol (10 mM in DMSO)
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Equilibrate to Room Temperature: Before opening, allow the vial containing the solid

TMC647055 Choline salt to equilibrate to room temperature for at least 30 minutes. This

prevents the condensation of moisture, which can affect the stability and solubility of the

compound.

Weigh the Compound: Accurately weigh the desired amount of TMC647055 Choline salt
powder using a calibrated precision balance in a chemical fume hood. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 7.28 mg of the compound (Calculation:

10 mmol/L * 1 L/1000 mL * 727.91 g/mol * 1000 mg/g = 7.2791 mg/mL).

Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the weighed compound. For a 10 mM solution with 7.28 mg of TMC647055 Choline salt,
add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a 37°C water bath for a few minutes may aid in

dissolution, but avoid excessive heat.[6] Visually inspect the solution to ensure there are no

visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the compound from

light, both of which can lead to degradation.

Long-term Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[6] When ready to use, thaw an aliquot at room temperature and vortex gently before

further dilution into your experimental medium.

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be serially diluted in the appropriate

cell culture medium to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.[7] Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.
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Signaling Pathway Diagram
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Mechanism of Action of TMC647055
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Workflow for Preparing TMC647055 Choline Salt Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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